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The core difference lies in the length of their polyethylene glycol (PEG) arms, which directly influences their

molecular weight and physical properties.

Property N-Boc-N-bis(PEG3-OH) N-Boc-N-bis(PEG2-OH)

CAS Number 2093154-01-7 [1] [2] 275385-03-0 [3] [4] [5]

Molecular
Formula

C21H43NO10 [2] C13H27NO6 [3] [4] [5]

Molecular Weight 469.57 g/mol [2] 293.36 g/mol [3] [4] [5]

PEG Arm Length 3 repeating units (PEG3) per arm [2] 2 repeating units (PEG2) per arm [3]

Key Functional
Groups

Boc-protected central amine; Two
terminal hydroxyls (-OH) [2]

Boc-protected central amine; Two
terminal hydroxyls (-OH) [3] [5]

Predicted
Density

Information not located ~1.121 g/cm³ [3] [5]

Calculated LogP Information not located -0.6 [5]
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Applications and Functional Workflows

Both compounds are versatile bifunctional linkers. Their Boc-protected amine allows for selective

deprotection, while the dual hydroxyl groups can be derivatized for conjugation. The primary distinction is

that the longer PEG3 spacer offers greater flexibility and distance, which can help reduce steric hindrance

when linking bulky molecules [2].

The diagram below illustrates the general workflow for utilizing these linkers in bioconjugation or

PROTAC/ADC synthesis.
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Experimental Protocols for Handling
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While specific experimental data for these compounds is limited in the search results, the following general

protocols can guide your research based on their known chemical properties.

Boc Deprotection Protocol The Boc-protecting group on the central amine can be removed under mild

acidic conditions [1] [2].

Reaction Setup: Dissolve the Boc-protected compound in an inert solvent like dichloromethane

(DCM).
Acid Treatment: Add a cleaving reagent, typically trifluoroacetic acid (TFA), at room temperature. A

common volume ratio is 1:1 (v/v) of reagent to solvent.
Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: After completion, concentrate the reaction mixture under reduced pressure. The resulting
free amine can be neutralized and used directly in subsequent conjugation steps.

Conjugation via Hydroxyl Groups The terminal hydroxyl groups can be functionalized through various

reactions [1].

Activation: The hydroxyls can be activated or converted into better leaving groups. For example,
they can be transformed into carboxylic acids for NHS ester formation, or into halides for nucleophilic

substitution [2].
Coupling: The activated linker is then reacted with a molecule containing a complementary functional

group (e.g., an amine, thiol, or azide).
Purification: The final conjugate is typically purified using techniques like precipitation, dialysis, or

chromatography.

Knowledge Gaps and Further Research

The current search results are primarily from chemical vendor catalogs and lack head-to-head experimental

comparisons. To deepen your comparison guide, you may need to investigate:

Solubility Data: While both are expected to be water-soluble, comparative solubility studies in water

and common organic solvents are needed.
Stability Profiles: Detailed stability data under various pH and temperature conditions would be

valuable.
In Vitro/In Vivo Performance: Direct experimental data on efficiency in specific applications (e.g.,

ADC cytotoxicity, PROTAC degradation efficiency) is crucial for a performance-based comparison.
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Email: info@smolecule.com or Request Quote Online.

References

1. - N - Boc -bis(PEG N - 3 ), 2093154-01-7 | BroadPharm OH [broadpharm.com]

2. - N - Boc -bis(PEG N - 3 ) | CAS: 2093154-01-7 | AxisPharm OH [axispharm.com]

3. - N - Boc -bis(PEG N - 2 )_TargetMol OH [targetmol.com]

4. N-Boc-N-bis(PEG2-OH) | ADC Linker [dcchemicals.com]

5. - N - Boc -bis(PEG1- N ) | branched PEG analogue | InvivoChem OH [invivochem.com]

To cite this document: Smolecule. [Molecular Structure & Basic Properties at a Glance]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b536798#n-boc-n-bis-peg3-

oh-vs-n-boc-n-bis-peg2-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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